(E)-3-(4-isobutylphenyl)-N-(2-thienylmethyl)-2-propenamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(4-isobutylphenyl)-N-(2-thienylmethyl)-2-propenamide is a chemical compound belonging to the class of thienylmethylpropenamides. It is a colorless liquid with a pungent odor, and is soluble in organic solvents. It is commonly used in the synthesis of pharmaceuticals, agrochemicals, and other industrial products.
Scientific Research Applications
Synthesis Techniques and Structural Characterization : A study by Manolov et al. (2022) described the synthesis of a chlorine-containing ibuprofen derivative, highlighting the importance of structural analysis using NMR, UV, and mass spectral data to confirm the identity and purity of the synthesized compounds Manolov et al., 2022. Kogure et al. (1975) provided insights into the synthesis process of anti-inflammatory active agents, shedding light on the steps involved in obtaining compounds with desired pharmacological properties Kogure et al., 1975.
Molecular Modeling and Pharmacological Evaluation : Shkair et al. (2016) carried out a study on the synthesis and pharmacological evaluation of 1,3,4-thiadiazoles, emphasizing the role of molecular modeling in understanding the mechanism of action and specificity of compounds against certain enzymes Shkair et al., 2016. The study not only delves into the synthetic process but also correlates the structure of the compounds with their pharmacological activities.
Influence of Molecular Structure on Physical Properties : Lewis and Yoon (1994) investigated the influence of inter- and intramolecular hydrogen bonding on the structure and photochemistry of propenamides. Their research offers a deep understanding of how the molecular conformation of these compounds is affected by different environmental conditions Lewis & Yoon, 1994.
Antimicrobial Properties and Chemical Reactivity : The research conducted by Baranovskyi et al. (2018) on arylsubstituted halogen(thiocyanato)amides revealed interesting antimicrobial properties and chemical reactivity, expanding the scope of potential applications for these compounds Baranovskyi et al., 2018.
properties
IUPAC Name |
(E)-3-[4-(2-methylpropyl)phenyl]-N-(thiophen-2-ylmethyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NOS/c1-14(2)12-16-7-5-15(6-8-16)9-10-18(20)19-13-17-4-3-11-21-17/h3-11,14H,12-13H2,1-2H3,(H,19,20)/b10-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPCVZBTWGPUNFI-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C=CC(=O)NCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC1=CC=C(C=C1)/C=C/C(=O)NCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.